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Compound of Interest

Dimethyl 1,5-
Compound Name: )
naphthalenedisulfonate

Cat. No.: B1361604

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of publicly available technical data for
Dimethyl 1,5-Naphthalenedisulfonate. It is intended for informational purposes for a scientific
audience. A comprehensive literature search revealed a significant lack of information
regarding the biological activity, toxicological profile, and specific signaling pathways
associated with this compound.

Executive Summary

Dimethyl 1,5-naphthalenedisulfonate, identified by CAS number 20779-13-9, is a chemical
compound primarily utilized as a reagent and an intermediate in various chemical syntheses.
This guide synthesizes the available physicochemical properties, safety and handling
protocols, and analytical data for this compound. Due to the limited publicly available research,
this document also highlights the current knowledge gaps, particularly in the areas of biological
activity and detailed experimental protocols.

Physicochemical Properties

The fundamental physical and chemical characteristics of Dimethyl 1,5-
Naphthalenedisulfonate are summarized below. This data is crucial for its handling, storage,
and application in experimental settings.
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Property Value Reference(s)
Molecular Formula C12H1206S:2
Molecular Weight 316.35 g/mol [1]
Appearance White to almost white crystal or 2]
powder
Melting Point 203 °C
Boiling Point (Predicted) 510.5+23.0°C [1]
Density (Predicted) 1.439 g/cm3 [1]
Purity >98.0% (GC) [2][3]

Synthesis and Manufacturing

While a specific, detailed experimental protocol for the synthesis of Dimethyl 1,5-
Naphthalenedisulfonate is not readily available in the public domain, a general approach
involves the esterification of 1,5-naphthalenedisulfonic acid. The synthesis of the parent acid is
well-documented and typically involves the sulfonation of naphthalene.

Representative Synthesis of 1,5-Naphthalenedisulfonic
Acid
A common industrial method for producing 1,5-naphthalenedisulfonic acid involves the reaction

of naphthalene with oleum (fuming sulfuric acid).[4] The reaction conditions are controlled to
favor the formation of the 1,5-isomer.[4]

Experimental Protocol: Sulfonation of Naphthalene with Oleum[4]

» Refined naphthalene is gradually added to a stirred solution of 20% oleum at a controlled
temperature, typically between 20-35°C.

e Subsequently, 65% oleum and additional naphthalene are added alternately while
maintaining the temperature.
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o After the additions are complete, the reaction mixture is heated to 55°C for approximately 6
hours.

e The mixture is then cooled and poured into water.

e The 1,5-naphthalenedisulfonic acid can be precipitated as the free acid by further cooling or
as its disodium salt by the addition of sodium sulfate or sodium hydroxide.

e The resulting precipitate is collected by filtration and can be further purified by
recrystallization.

Note: This is a general procedure for the synthesis of the parent acid. The subsequent
esterification to yield Dimethyl 1,5-Naphthalenedisulfonate would typically involve reaction
with methanol in the presence of an acid catalyst.

Synthesis Workflow
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General Synthesis Workflow for Naphthalenedisulfonic Acid Esters
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General Synthesis Workflow
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Analytical Data

The primary analytical data available for Dimethyl 1,5-Naphthalenedisulfonate is its H NMR
spectrum.

'H NMR Spectroscopy

The *H NMR spectrum provides confirmation of the chemical structure. The key features of the
spectrum are consistent with the presence of methoxy groups and the naphthalene ring
system.[5]

« InChl: InChl=1S/C12H1206S2/c1-17-19(13,14)11-7-3-6-10-9(11)5-4-8-12(10)20(15,16)18-
2/h3-8H,1-2H3[5]

« SMILES: C1(S(OC)(=0)=0)=C2C(C(S(OC)(=0)=0)=CC=C2)=CC=C1[5]

Biological Activity and Signaling Pathways

There is currently no publicly available scientific literature detailing the biological activity,
mechanism of action, or any associated signaling pathways for Dimethyl 1,5-
Naphthalenedisulfonate.

Extensive searches of scientific databases did not yield any studies investigating the effects of
this specific compound on biological systems. Research on related naphthalenesulfonic acid
compounds has focused on their environmental fate and potential for biodegradation, with
some noting their resistance to degradation.[6][7] Some naphthalenesulfonic acid derivatives
have been investigated for various biological activities, but these findings cannot be directly
extrapolated to the dimethyl ester derivative.[8]

Given the absence of data, it is not possible to create a diagram of any signaling pathways
influenced by this compound.

Safety, Handling, and Toxicology
Hazard Identification

According to available Safety Data Sheets (SDS), Dimethyl 1,5-Naphthalenedisulfonate
does not meet the criteria for classification in any hazard class according to Regulation (EC) No
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1272/2008. However, standard laboratory safety precautions should always be observed.

Handling and Storage

» Handling: Handling should be performed in a well-ventilated area. Appropriate personal
protective equipment (PPE), including gloves, safety glasses, and a dust respirator, should
be worn. Avoid the formation and dispersion of dust. Hands and face should be washed
thoroughly after handling.

e Storage: Store in a cool, dark, and dry place in a tightly sealed container. Keep away from
incompatible materials such as oxidizing agents.

First Aid Measures

¢ Inhalation: Remove the victim to fresh air and keep at rest in a comfortable position for
breathing.

o Skin Contact: Remove contaminated clothing and rinse the skin with water.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.

 Ingestion: Rinse mouth and seek medical advice if feeling unwell.

Toxicological Information

No specific toxicological studies for Dimethyl 1,5-Naphthalenedisulfonate were identified in
the public domain. The toxicological properties of this chemical have not been thoroughly
investigated.[9]

Conclusion and Future Directions

Dimethyl 1,5-naphthalenedisulfonate is a well-characterized compound in terms of its
physicochemical properties. However, a significant knowledge gap exists regarding its
biological effects. For researchers and professionals in drug development, this compound
represents an unexplored chemical entity. Future research should focus on:
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» Screening for Biological Activity: Conducting a broad range of in vitro assays to identify any
potential therapeutic or toxic effects.

 Toxicological Evaluation: Performing comprehensive in vitro and in vivo toxicological studies
to determine its safety profile.

e Mechanism of Action Studies: If any biological activity is identified, further research will be
needed to elucidate the underlying molecular mechanisms and signaling pathways.

Without such studies, the potential applications of Dimethyl 1,5-Naphthalenedisulfonate in a
biological context remain unknown.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Dimethyl 1,5-
Naphthalenedisulfonate (CAS No. 20779-13-9)]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1361604#cas-number-20779-13-9-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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